N2-(3-methoxypropyl)-5-nitro-6-(piperidin-1-yl)pyrimidine-2,4-diamine

• IUPAC Name: 2-N-(3-methoxypropyl)-5-nitro-6-piperidin-1-ylpyrimidine-2,4-diamine
• InChI: InChI=1S/C13H22N6O3/c1-22-9-5-6-15-13-16-11(14)10(19(20)21)12(17-13)18-7-3-2-4-8-18/h2-9H2,1H3,(H3,14,15,16,17)
• InChI Key: XGYDYCNPCVVEQA-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=NC(=C(C(=N1)N2CCCCC2)[N+](=O)[O-])N
• Molecular Formula: C13H22N6O3
• Molecular Weight: 310.35 g/mol
• CAS No.: 587000-60-0

Description

N2-(3-methoxypropyl)-5-nitro-6-(piperidin-1-yl)pyrimidine-2,4-diamine is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound is commonly referred to as MNRP and belongs to the family of pyrimidine derivatives. MNRP has shown promising results in various preclinical studies, and its mechanism of action is currently being investigated.

Scientific Research Applications

Antiviral Activity

• Antiviral Properties: Certain derivatives of 2,4-diaminopyrimidine have shown notable inhibition against retrovirus replication in cell culture, including against human immunodeficiency virus (HIV), despite showing poor activity against DNA viruses like herpes simplex virus and cytomegalovirus. This underscores the potential of pyrimidine derivatives, which could include compounds similar to "N2-(3-methoxypropyl)-5-nitro-6-(piperidin-1-yl)pyrimidine-2,4-diamine," in antiretroviral therapy (Hocková et al., 2003).

Corrosion Inhibition

• Corrosion Inhibition: Piperidine derivatives have been investigated for their adsorption and corrosion inhibition properties on iron surfaces. Quantum chemical calculations and molecular dynamics simulations have been employed to understand their behavior, which can inform the application of "this compound" in materials science and engineering contexts (Kaya et al., 2016).

Chemical Synthesis and Transformations

• Synthetic Methods: Innovative synthetic routes to create pyrimidine and piperidine derivatives offer insights into the chemical versatility and potential applications of "this compound" in medicinal chemistry and drug development. These methods highlight the compound's utility in synthesizing a wide range of biologically active molecules (Biffin et al., 1968).

Molecular Dynamics and Simulations

• Molecular Dynamics Simulations: The study of piperidine derivatives through quantum chemical and molecular dynamic simulation studies for predicting inhibition efficiencies showcases the potential of "this compound" in various scientific applications, including in the development of new materials with enhanced performance characteristics (Kaya et al., 2016).